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Compound of Interest

2,4-Dihydroxy-3-
Compound Name:
methoxyacetophenone

cat. No.: B3275503

An In-depth Technical Guide to 2,4-Dihydroxy-3-
methoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of 2,4-Dihydroxy-3-methoxyacetophenone. Due to the limited
availability of experimental data for this specific compound, information from closely related
isomers and derivatives is included to provide a broader context for its potential characteristics
and activities. All data not explicitly for 2,4-Dihydroxy-3-methoxyacetophenone is clearly
indicated.

Chemical and Physical Properties

2,4-Dihydroxy-3-methoxyacetophenone, a substituted acetophenone, possesses a range of
physicochemical properties relevant to its potential applications in research and drug
development. While experimentally determined data is scarce, a combination of database
entries and calculated values provides a foundational understanding of this compound.

Identifiers and Molecular Structure
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Property Value Source
1-(2,4-dihydroxy-3-

IUPAC Name PubChem[1]
methoxyphenyl)ethanone
18256-48-9[2][3], 62615-26- _

CAS Number Multiple Sources

3[1]

Molecular Formula CoH1004 NIST[3], PubChem[1]

Molecular Weight 182.17 g/mol NIST[3], PubChem[1]
InChl=1S/C9H1004/c1-13-9-4-

InChl 6(8(12)5-10)2-3-7(9)11/h2- NIST[3]
4,10-11H,5H2,1H3

NMANLUEFQNQCX-

InChiKey Q QNQ NIST[3]
UHFFFAOYSA-N

SMILES COclcc(C(=0)C0O)ccclo Cheméo[2]

Physical Properties

A definitive experimental melting point for 2,4-Dihydroxy-3-methoxyacetophenone is not

readily available in the surveyed literature. However, data for a closely related isomer is

presented for comparative purposes. It is crucial to note that this value should not be directly

attributed to the target compound. A supplier reports a boiling point and density, although the

physical state is listed as liquid, which may be inconsistent for a hydroxyacetophenone.
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Property Value Notes Source
For isomer: 2',6'-
) ) Dihydroxy-4'-
Melting Point 141 - 142 °C PubCheml[4]
methoxyacetophenon
e
N ) Supplier data for CAS ]
Boiling Point 371.00 °C IndiaMART
62615-26-3
) Supplier data for CAS ]
Density 1.284 g/cm3 IndiaMART
62615-26-3
logP (Octanol/Water) 0.576 Calculated Cheméo[2]
Water Solubility -1.78 (log10(S) mol/L)  Calculated Cheméo[2]

Spectroscopic Data

While specific *H and 3C NMR spectra for 2,4-Dihydroxy-3-methoxyacetophenone were not

found, the National Institute of Standards and Technology (NIST) database indicates the

availability of Infrared (IR) and Mass Spectrometry (MS) data for this compound][3].

Researchers are encouraged to consult the NIST Chemistry WebBook for this information.

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 2,4-Dihydroxy-3-

methoxyacetophenone are not extensively documented in publicly available literature.

However, a handbook on hydroxyacetophenones outlines two primary synthetic routes.

Synthetic Pathways

o Catalytic Hydrogenolysis: This method involves the hydrogenolysis of 4-(benzyloxy)-2-

hydroxy-3-methoxyacetophenone. This reaction typically utilizes a palladium on carbon

(Pd/C) catalyst in a suitable solvent like ethyl acetate to cleave the benzyl ether protecting

group.

o Boron Trifluoride-Acetic Acid Complex Reaction: This approach involves the reaction of

pyrogallol 2-methyl ether with a boron trifluoride-acetic acid complex. This method likely
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proceeds through a Friedel-Crafts acylation type mechanism.

A generalized workflow for the catalytic hydrogenolysis approach is depicted below.

Preparation
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Generalized workflow for the synthesis of 2,4-Dihydroxy-3-methoxyacetophenone via
catalytic hydrogenolysis.

Biological Activity and Signaling Pathways

Direct studies on the biological activity and signaling pathway modulation by 2,4-Dihydroxy-3-
methoxyacetophenone are limited. However, research on its chalcone derivatives provides
insights into its potential as a scaffold for developing biologically active molecules.

Anti-Cancer and Anti-Inflammatory Potential of
Derivatives

Chalcone derivatives of 2,4-dihydroxyacetophenone have demonstrated notable anti-cancer
and anti-inflammatory properties. These activities are often attributed to their interaction with
key cellular signaling pathways.

e PI3K/AK/mTOR Pathway: A study on 2,4-dihydroxy-3'-methoxy-4'-ethoxychalcone, a
derivative, has shown that it can suppress the proliferation of multiple myeloma cells and
induce apoptosis by inhibiting the PISK/Akt/mTOR signaling pathway. This pathway is a
critical regulator of cell growth, proliferation, and survival.
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Inhibitory effect of a 2,4-dihydroxyacetophenone derivative on the PI3K/Akt/mTOR pathway.

e NF-kB and p38 MAPK Pathways: Another chalcone derivative, 2',4-dihydroxy-3',4',6'-
trimethoxychalcone, has been found to possess anti-inflammatory effects by inhibiting the
NF-kB and p38 MAPK signaling pathways in lipopolysaccharide-activated macrophages.
These pathways are central to the inflammatory response.
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Inhibitory effect of a 2,4-dihydroxyacetophenone derivative on NF-kB and p38 MAPK pathways.

It is important to reiterate that these findings are for derivatives of 2,4-Dihydroxy-3-
methoxyacetophenone, and further research is required to determine if the parent compound
exhibits similar activities.

Conclusion

2,4-Dihydroxy-3-methoxyacetophenone is a compound of interest with a foundation of
predicted and some reported physical and chemical properties. While detailed experimental
data, particularly regarding its biological activity and specific experimental protocols, remains to
be fully elucidated, the activities of its derivatives suggest that it is a valuable scaffold for
medicinal chemistry and drug discovery efforts, particularly in the areas of oncology and
inflammation. Further experimental validation of its properties and biological functions is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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